Cas no 74744-34-6 (3-Octen-5-yne, (Z)-(9CI))

• Product Name: 3-Octen-5-yne, (Z)-(9CI)
• CAS No: 74744-34-6
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 557059
• PubChem ID: 555495
• Update Time: 2025-04-19

3-Octen-5-yne, (Z)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Octen-5-yne, (Z)-(9CI)
• 3-Octen-5-yne, (Z)-
• 74744-34-6
• 3-octen-5-yne
• oct-3-en-5-yne

• Inchi： 1S/C8H12/c1-3-5-7-8-6-4-2/h5,7H,3-4H2,1-2H3
• InChI Key： DEDXOXBKCFZRJB-UHFFFAOYSA-N
• SMILES： C(C=CC#CCC)C

Computed Properties

• Exact Mass: 108.09396
• Monoisotopic Mass: 108.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Enynes